molecular formula C7H16N2 B8349216 Acetone tert-butylhydrazone

Acetone tert-butylhydrazone

Cat. No.: B8349216
M. Wt: 128.22 g/mol
InChI Key: CCJBVQVESWDQKR-UHFFFAOYSA-N
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Description

Acetone tert-butylhydrazone is a useful research compound. Its molecular formula is C7H16N2 and its molecular weight is 128.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H16N2

Molecular Weight

128.22 g/mol

IUPAC Name

2-methyl-N-(propan-2-ylideneamino)propan-2-amine

InChI

InChI=1S/C7H16N2/c1-6(2)8-9-7(3,4)5/h9H,1-5H3

InChI Key

CCJBVQVESWDQKR-UHFFFAOYSA-N

Canonical SMILES

CC(=NNC(C)(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 6.6 g of acetone, cooled in an ice bath, is added 5.0 g of tert-butylhydrazine. The mixture is stirred and then allowed to stand for several minutes. Ether and potassium hydroxide pellets are then added to the mixture. The mixture is stirred, and then the ethereal layer is separated from the mixture. Distillation of the ethereal layer yields the product acetone tert-butylhydrazone b.p. 132°-134° C. ##STR27##
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